Cas no 2387597-98-8 (ditert-butyl 8-hydroxy-5-azaspiro[2.5]octane-2,5-dicarboxylate)

• Product Name: ditert-butyl 8-hydroxy-5-azaspiro[2.5]octane-2,5-dicarboxylate
• CAS No: 2387597-98-8
• MF: C₁₇H₂₉NO₅
• MW: 327.415865659714
• CID: 5290047
• Update Time: 2026-03-10

ditert-butyl 8-hydroxy-5-azaspiro[2.5]octane-2,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 5-Azaspiro[2.5]octane-1,5-dicarboxylic acid, 8-hydroxy-, 1,5-bis(1,1-dimethylethyl) ester
• ditert-butyl 8-hydroxy-5-azaspiro[2.5]octane-2,5-dicarboxylate

• Inchi： 1S/C17H29NO5/c1-15(2,3)22-13(20)11-9-17(11)10-18(8-7-12(17)19)14(21)23-16(4,5)6/h11-12,19H,7-10H2,1-6H3
• InChI Key： QINKAFMCLHIDOJ-UHFFFAOYSA-N
• SMILES： C1(C(OC(C)(C)C)=O)C2(C(O)CCN(C(OC(C)(C)C)=O)C2)C1

Additional information on ditert-butyl 8-hydroxy-5-azaspiro[2.5]octane-2,5-dicarboxylate

Comprehensive Guide to Ditert-butyl 8-hydroxy-5-azaspiro[2.5]octane-2,5-dicarboxylate (CAS No. 2387597-98-8)

Ditert-butyl 8-hydroxy-5-azaspiro[2.5]octane-2,5-dicarboxylate (CAS No. 2387597-98-8) is a specialized spirocyclic compound with significant potential in pharmaceutical and organic synthesis applications. This compound features a unique 5-azaspiro[2.5]octane core, which is increasingly studied for its structural versatility and bioactive properties. Researchers and industry professionals are particularly interested in its hydroxy and dicarboxylate functional groups, which make it a valuable intermediate in drug discovery and material science.

The growing demand for spirocyclic compounds like ditert-butyl 8-hydroxy-5-azaspiro[2.5]octane-2,5-dicarboxylate is driven by their ability to enhance molecular stability and bioavailability in therapeutic agents. Recent trends in AI-driven drug discovery and green chemistry have further spotlighted such compounds, as they align with the need for sustainable and efficient synthetic pathways. This article explores the properties, applications, and market relevance of this compound, addressing common queries such as its synthesis methods, stability under various conditions, and potential industrial uses.

One of the key advantages of ditert-butyl 8-hydroxy-5-azaspiro[2.5]octane-2,5-dicarboxylate is its compatibility with modern catalytic processes, which are critical for reducing waste in chemical manufacturing. The compound's tert-butyl ester groups provide steric protection, making it suitable for selective transformations in multi-step syntheses. Additionally, its hydroxy group offers a handle for further functionalization, enabling the creation of derivatives with tailored properties for specific applications.

In the pharmaceutical sector, spirocyclic scaffolds are gaining attention for their role in designing next-generation therapeutics, including kinase inhibitors and antimicrobial agents. The structural rigidity of 5-azaspiro[2.5]octane derivatives like this compound can improve drug-target interactions, a feature highly sought after in precision medicine. Researchers are also investigating its potential in bioconjugation and prodrug development, where its stability and reactivity profile are advantageous.

From a commercial perspective, the market for ditert-butyl 8-hydroxy-5-azaspiro[2.5]octane-2,5-dicarboxylate is expanding, particularly in regions with robust pharmaceutical R&D infrastructure. Suppliers and manufacturers are focusing on scalable production methods to meet the rising demand from academic and industrial laboratories. Quality control and regulatory compliance remain top priorities, ensuring that the compound meets the stringent standards required for high-end applications.

For those seeking detailed technical data, the compound's CAS No. 2387597-98-8 serves as a unique identifier in chemical databases, facilitating easy access to spectroscopic and analytical information. Common search queries related to this compound include its solubility profile, storage recommendations, and handling precautions, all of which are essential for safe and effective use in laboratory settings.

In summary, ditert-butyl 8-hydroxy-5-azaspiro[2.5]octane-2,5-dicarboxylate represents a promising candidate for advancing research in medicinal chemistry and materials science. Its unique structural features and functional groups make it a versatile building block for innovative applications. As the scientific community continues to explore spirocyclic architectures, this compound is poised to play a pivotal role in the development of novel solutions for healthcare and technology.